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Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for 2-Cyclopentylphenol in a laboratory setting. It is intended to equip researchers, scientists,
and drug development professionals with the necessary information to handle this chemical
safely and mitigate potential risks.

Chemical Identification and Physical Properties

2-Cyclopentylphenol is a substituted phenol that is a solid at room temperature. Its physical
and chemical properties are summarized in the table below.
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Property Value

Molecular Formula C11H140[1]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 1518-84-9[1][2]

Appearance White to orange low melting solid[2]
Melting Point 34-35 °C (literature)[2][3]

Boiling Point 148-150 °C at 18 mmHg (literature)[2][3]
Flash Point 113 °C (235.4 °F) - closed cup[2]
Refractive Index n20/D 1.555 (literature)[2][3]

Room Temperature; Store in a dry, well-
Storage Temperature ]
ventilated place[3]

Hazard Identification and Classification

2-Cyclopentylphenol is classified as a hazardous substance. The GHS classification is based
on notifications to the European Chemicals Agency (ECHA).[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation[1]
Tract Irritation)

Signal Word: Warning[2]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[2]
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Toxicological Data

Comprehensive quantitative toxicological data such as LD50 (oral, dermal) and LC50
(inhalation) for 2-Cyclopentylphenol is not readily available in the public domain. In the
absence of specific data, it is prudent to handle this compound with the same precautions as
other substituted phenols, which can be toxic and readily absorbed through the skin. Phenol,
the parent compound, is known to be toxic and corrosive.[4]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

o Work with 2-Cyclopentylphenol should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[5]

o Ensure that an emergency eyewash station and safety shower are readily accessible and
unobstructed in the immediate work area.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Cyclopentylphenol.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b118607?utm_src=pdf-body
https://textiles.ncsu.edu/tpacc/chemical-protection/
https://www.benchchem.com/product/b118607?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp115-c3.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp115-c3.pdf
https://www.benchchem.com/product/b118607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

PPE Type

Specifications

Eye and Face Protection

Chemical splash goggles or a face shield are

required where splashing is possible.[6]

Skin Protection

Alab coat or chemical-resistant apron should be

worn.[4]

Hand Protection

Chemical-resistant gloves are required. While
specific breakthrough times for 2-
Cyclopentylphenol are not available, for the
parent compound, phenol, butyl rubber and
neoprene gloves are recommended for good
resistance.[4] Nitrile gloves are generally not
recommended for prolonged contact with
phenols.[4] It is crucial to inspect gloves for any
signs of degradation before use and to change

them frequently.

Respiratory Protection

For operations that may generate dust or
aerosols, a NIOSH-approved N95 dust mask or
a respirator with an organic vapor cartridge
should be used.[2]

Below is a workflow for donning and doffing Personal Protective Equipment to ensure

maximum safety.

PPE Doffing Sequence
1. Gloves »{ 2. Goggles/Face Shield »{ 3. Lab Coat/Gown »| 4. Mask/Respirator %@
PPE Donning Sequence
1. Lab Coat/Gown »{ 2. Mask/Respirator »{ 3. Goggles/Face Shield »| 4. Gloves
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Click to download full resolution via product page

PPE Donning and Doffing Workflow

Hygiene Practices

e Avoid eating, drinking, or smoking in laboratory areas where 2-Cyclopentylphenol is
handled.[5]

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[5]

 Remove contaminated clothing immediately and launder it before reuse.

Storage

o Store 2-Cyclopentylphenol in a tightly closed container in a cool, dry, and well-ventilated
area.[3]

o Keep it away from incompatible materials such as strong oxidizing agents.[5]
» Store below eye level to minimize the risk of facial exposure in case of a spill.[5]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving 2-
Cyclopentylphenol.

First Aid Measures
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Exposure Route

First Aid Procedure

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing.[7] After initial flushing, if
available, washing the affected area with
polyethylene glycol 300 (PEG 300) is
recommended for phenol-like compounds.[8]

Seek immediate medical attention.

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Seek immediate

medical attention.

Move the exposed person to fresh air at once. If

breathing is difficult, administer oxygen. If

Inhalation ) ) ] o
breathing has stopped, give artificial respiration.
[9] Seek immediate medical attention.
Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water.[10]

Seek immediate medical attention.

The following diagram outlines the general first aid response to chemical exposure.
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First Aid Response Workflow

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[11] A water spray can be used to cool fire-exposed containers.

o Specific Hazards: Combustible solid. Thermal decomposition may produce irritating gases
and vapors.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures (Spill Cleanup)

The procedure for cleaning up a spill of 2-Cyclopentylphenol depends on the size of the spill.
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Minor Spill (<50 g):

o Alert personnel in the immediate area.

o Wear appropriate PPE (see Section 4.2).

o Absorb the spill with an inert material such as vermiculite, sand, or earth.

o Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.

e Clean the spill area with soap and water.

e Ventilate the area.

Major Spill (>50 g):

o Evacuate the laboratory and close the doors.

» Alert others in the vicinity and contact your institution's emergency response team.
e Prevent entry into the affected area.

o Provide the emergency response team with the Safety Data Sheet and any other relevant
information.

The following diagram illustrates the general workflow for responding to a chemical spill.
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Chemical Spill Response Workflow

Experimental Protocols for Safety Assessment
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While specific experimental data for 2-Cyclopentylphenol is not publicly available, the
following are summaries of standard methodologies used to assess the hazards of a chemical
substance. These protocols are based on internationally recognized guidelines from the
Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Acute Oral Toxicity (Based on OECD Guideline 420, 423,
or 425)

o Objective: To determine the acute oral toxicity (LD50) of a substance.

» Methodology: A single dose of the substance is administered orally to a group of fasted
rodents (typically rats).[1] Several dose levels are tested. The animals are observed for a
period of 14 days for signs of toxicity and mortality.[1] A post-mortem examination is
conducted on all animals.

o Data Analysis: The LD50, the statistically derived dose that is expected to cause death in
50% of the test animals, is calculated.

Acute Dermal Toxicity (Based on OECD Guideline 402)

¢ Objective: To determine the acute dermal toxicity (LD50) of a substance.

o Methodology: The substance is applied to a shaved area of the skin of a group of animals
(typically rabbits or rats) for a 24-hour period.[12] The animals are observed for 14 days for
signs of toxicity and mortality. A necropsy is performed on all animals.

o Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

o Objective: To determine the acute inhalation toxicity (LC50) of a substance.

o Methodology: Animals (typically rats) are exposed to the substance as a gas, vapor, or
aerosol in an inhalation chamber for a defined period, usually 4 hours.[13] Multiple
concentration levels are tested. The animals are then observed for 14 days.[13]
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» Data Analysis: The LC50, the concentration of the substance in the air that is expected to
cause death in 50% of the test animals, is determined.

Glove Permeation Resistance (Based on ASTM F739)

o Objective: To measure the breakthrough time and permeation rate of a chemical through a
protective glove material.

o Methodology: A sample of the glove material is placed in a test cell, separating a challenge
chemical from a collection medium.[2] The collection medium is continuously monitored for
the presence of the challenge chemical. The time it takes for the chemical to be first detected
is the breakthrough time.

o Data Analysis: The breakthrough time (in minutes) and the steady-state permeation rate (in
pg/cm?3/min) are reported.

Disclaimer

This guide is intended for informational purposes only and should not be considered a
substitute for a comprehensive risk assessment conducted by qualified safety professionals.
The information provided is based on currently available data, which may be limited for this
specific compound. Always consult the most up-to-date Safety Data Sheet (SDS) from the
manufacturer before handling any chemical. All laboratory personnel must be trained in the
proper and safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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